Clindamycin Pyrophosphate

• Molecular Formula: C18H35ClN2O11P2S
• Molecular Weight: 584.9 g/mol
• InChI: InChI=1S/C18H35ClN2O11P2S/c1-5-6-10-7-11(21(3)8-10)17(24)20-12(9(2)19)15-13(22)14(23)16(18(30-15)35-4)31-34(28,29)32-33(25,26)27/h9-16,18,22-23H,5-8H2,1-4H3,(H,20,24)(H,28,29)(H2,25,26,27)/t9-,10+,11-,12+,13+,14-,15+,16+,18+/m0/s1
• InChIKey: ILJYPXLMTQOKMB-MGZQPHGTSA-N

Clindamycin Pyrophosphate: EP Impurity Reference Standard for Quality Control

Clindamycin Pyrophosphate, also designated as Clindamycin Phosphate EP Impurity K or Diclindamycin Pyrophosphate, is a process-related and degradation impurity of the lincosamide antibiotic clindamycin phosphate [1]. It exists as a dimeric pyrophosphate ester with a molecular formula of C₃₆H₆₆Cl₂N₄O₁₅P₂S₂ and a molecular weight of approximately 991.9 g/mol, formed via pyrophosphate linkage of two clindamycin moieties [2]. This compound is a key reference standard listed in the European Pharmacopoeia (EP) for the analytical testing and quality control of clindamycin phosphate active pharmaceutical ingredient (API) and its finished dosage forms [3].

EP-specified impurity reference standard for clindamycin phosphate QC

Enables pH-dependent HPLC method development for Impurity K detection

Supports ANDA impurity profiling per ICH Q3A/Q3B thresholds

• [1] Veeprho. Clindamycin Pyrophosphate – Product Technical Description. Veeprho Impurities Catalog, 2025. View Source
• [2] Pharmaffiliates. Clindamycin Phosphate – Impurity K (Diclindamycin Pyrophosphate) – Product Datasheet. PA 56 09110. View Source
• [3] SynZeal. Clindamycin Phosphate EP Impurity K – Product Specification Sheet. SZ-C076080. View Source

Clindamycin Pyrophosphate: Substitution Risks in Analytical Methods

Generic substitution of Clindamycin Pyrophosphate with clindamycin phosphate API or other EP impurity standards is scientifically unsound for regulated analytical workflows. Clindamycin Pyrophosphate exhibits a unique dimeric structure (MW ~991.9) that elutes with distinct chromatographic retention behavior compared to monomeric impurities such as clindamycin 2-phosphate (MW ~504.96) or clindamycin 3-phosphate [1]. Critically, patent data demonstrate that this impurity displays pH-dependent peak suppression: at mobile phase pH 6.0, impurity K fails to produce a detectable peak within the standard run time, whereas other EP impurities A–L are readily detected [2]. Using an incorrect reference standard would therefore lead to false-negative results, misidentification of impurity profiles, and non-compliance with ICH Q3A/Q3B thresholds during ANDA submissions [3].

Substitution with clindamycin phosphate API may miss Impurity K due to distinct dimeric structure and pH-dependent chromatographic behavior.

Using other EP impurity standards cannot confirm Impurity K identity; only this dimeric reference standard ensures detection at critical pH values.

Ambient-stable API storage conditions do not apply; Impurity K requires refrigerated or frozen storage to maintain reference integrity.

• [1] Li Y, Wu T, Chen SZ, et al. Isolation and identification of impurities from raw material of clindamycin phosphate. Yao Xue Xue Bao. 2010;45(11):1415-1420. PMID: 21361042. View Source
• [2] CN114224904B – Clindamycin phosphate and quality control method. China Patent. Filed 2021-12-17, Granted 2024-03-08. Example 1, Table 4. View Source
• [3] Veeprho. Clindamycin Pyrophosphate – Impurity Technical Note: Regulatory Compliance and Analytical Method Requirements. 2025. View Source

Clindamycin Pyrophosphate: Quantitative Evidence for Selection

pH-Dependent HPLC Peak Suppression: Impurity K vs. A–L

Under the USP43-adapted HPLC method using a mobile phase at pH 6.0, Clindamycin Pyrophosphate (Impurity K) exhibited complete peak suppression and was not detectable within the standard chromatographic run time, whereas all other EP impurities A–L were successfully detected and achieved baseline separation [1]. This pH-dependent behavior was systematically documented across four pH conditions (3.9, 5.0, 5.8, and 6.0), with Impurity K only becoming detectable at lower pH values, confirming its unique ionization and retention profile relative to the full impurity panel [2].

pH-Dependent Peak Suppression

Head-to-head

No peak detected at pH 6.0 vs. full detection for impurities A–L

Standard HPLC conditions risk false-negative Impurity K reporting.

Method adjustment to pH <6.0 enables detection.

Evidence Dimension	HPLC peak detection at mobile phase pH 6.0
Target Compound Data	No detectable peak within operation time at pH 6.0
Comparator Or Baseline	Impurities A–L (excluding K): all detected with baseline separation at pH 6.0
Quantified Difference	Qualitative: complete peak absence vs. full detection of comparator impurities
Conditions	Column: C18 (4.6 mm × 250 mm, 5 μm); mobile phase A: phosphate buffer (pH 6.0)–90% acetonitrile/methanol (92:8); mobile phase B: phosphate buffer (pH 6.0)–90% acetonitrile/methanol (52:48); gradient elution; flow rate 1.2 mL/min; column temperature 40 °C; detection wavelength 214 nm; injection volume 20 μL

Why This Matters

This chromatographic anomaly means that standard pharmacopoeial HPLC conditions at pH 6.0 will systematically fail to detect Impurity K, necessitating a dedicated, validated reference standard and method adjustment to prevent false-negative impurity profile reporting in ANDA submissions.

• [1] CN114224904B – Clindamycin phosphate and quality control method. China Patent. Example 1, Table 4: detection results at pH values 3.9, 5.0, 5.8, 6.0. View Source
• [2] CN114224904B – Clindamycin phosphate and quality control method. China Patent. Paragraph [0193]: 'the impurity K does not show a peak in the operation time.' View Source

Dimeric vs. Monomeric Mass Differentiation

Clindamycin Pyrophosphate possesses a molecular weight of 991.9 g/mol (C₃₆H₆₆Cl₂N₄O₁₅P₂S₂), which is approximately 1.96-fold greater than that of clindamycin 2-phosphate (C₁₈H₃₄ClN₂O₈PS, MW 504.96 g/mol), the principal API component [1]. This near-doubling of mass arises from the pyrophosphate-bridged dimeric structure, which is absent in all monomeric phosphate ester impurities (e.g., clindamycin 3-phosphate, 7-epiclindamycin 2-phosphate) and in clindamycin-2,4-diphosphate (Impurity I) [2].

Dimeric vs. Monomeric Mass

Cross-study comparable

MW 991.9 (dimer) vs. 504.96 (monomer); 1.96× ratio

Unique mass enables unambiguous LC-MS identification.

Quantification requires certified standard for response factor.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	991.9 (dimer) / 584.9 (monomer unit)
Comparator Or Baseline	Clindamycin 2-phosphate: 504.96; Clindamycin 3-phosphate: 504.96; Clindamycin-2,4-diphosphate (Impurity I): 584.9
Quantified Difference	MW ratio: 1.96× vs. clindamycin phosphate; 1.70× vs. clindamycin-2,4-diphosphate
Conditions	High-resolution mass spectrometry (HR-MS) and NMR structural confirmation as described in Li et al. (2010)

Why This Matters

The unique dimeric mass of Clindamycin Pyrophosphate enables unambiguous LC-MS identification even without a matched reference standard in screening methods, but accurate quantification for regulatory reporting requires the authentic Impurity K reference material due to differing ionization efficiency and response factors versus monomeric impurities.

• [1] Pharmaffiliates. Product Name: Clindamycin Phosphate – Impurity K (Diclindamycin Pyrophosphate). Molecular Formula: C₃₆H₆₆Cl₂N₄O₁₅P₂S₂; Molecular Weight: 991.91. View Source
• [2] Li Y, Wu T, Chen SZ, et al. Isolation and identification of impurities from raw material of clindamycin phosphate. Yao Xue Xue Bao. 2010;45(11):1415-1420. View Source

Pharmacopoeial Coverage Gap for Impurity K

A comprehensive cross-pharmacopoeia analysis documented in patent CN114224904B reveals that Clindamycin Phosphate EP Impurity K, while listed as a specified impurity in EP10.0, is not controlled with a defined limit in the Chinese Pharmacopoeia 2020 (ChP 2020), Japanese Pharmacopoeia 2017 (JP 17), or United States Pharmacopeia 2020 (USP 43) [1]. By contrast, EP10.0 controls 8 specified impurities (A, B, C, E, F, G, I, J, K, L), representing the most comprehensive regulatory framework; USP43 controls 6 impurities, and JP17 controls only 1 impurity [2].

Pharmacopoeial Coverage Gap

Class-level

Impurity K specified in EP10.0 only; absent from USP43, JP17, ChP2020

EP monograph requires Impurity K control; other pharmacopoeias miss it.

Mandatory for ANDA filings referencing EP.

Evidence Dimension	Number of specified impurities with defined limits (clindamycin phosphate)
Target Compound Data	EP Impurity K is specified in EP10.0 but has no defined limit in ChP 2020, JP 17, or USP 43
Comparator Or Baseline	EP10.0: 8 impurities controlled; USP43: 6 impurities; JP17: 1 impurity; ChP 2020: limited coverage
Quantified Difference	Impurity K is absent from limit tables in 3 of 4 major pharmacopoeias; only EP10.0 recognizes it as a specified impurity
Conditions	Review of ChP 2020, JP 17, USP 43, and EP10.0 monographs for clindamycin phosphate as summarized in CN114224904B, Table 2

Why This Matters

For manufacturers targeting markets that reference EP monographs or filing ANDAs requiring comprehensive impurity profiling per ICH Q3A, procurement of a certified Impurity K reference standard is mandatory; reliance on USP or JP monographs alone will miss this critical impurity, creating a regulatory gap.

• [1] CN114224904B – Clindamycin phosphate and quality control method. China Patent. Table 2: detection method and limits for impurities in pharmacopoeia of various countries. View Source
• [2] CN114224904B – Clindamycin phosphate and quality control method. China Patent. Paragraph [0063]: 'JP17 controls mainly 1 impurity, USP43 controls mainly 6 impurities, EP10.0 controls mainly 8 impurities.' View Source

Storage Temperature Requirements: Impurity K vs. API

Vendor technical datasheets consistently specify that Clindamycin Pyrophosphate requires storage at -20°C for maximum recovery or at 2–8°C protected from light and air , whereas clindamycin phosphate API and its primary degradation product (free clindamycin) are stable when shipped and stored at ambient room temperature [1]. This differential storage requirement reflects the inherent hydrolytic lability of the pyrophosphate ester linkage, which is absent in monomeric phosphate esters.

Storage Requirement

Supporting evidence

-20°C or 2–8°C (refrigerated) vs. API at ambient

Cold chain logistics required; ambient storage degrades standard.

Procurement planning: ensure cold storage capacity.

Evidence Dimension	Recommended storage temperature
Target Compound Data	-20°C (Biozol); 2–8°C refrigerated, protected from light (Coompo, Pharmaffiliates)
Comparator Or Baseline	Clindamycin phosphate API: room temperature; Clindamycin hydrochloride: room temperature
Quantified Difference	Target requires refrigerated or frozen storage; API and primary degradant are ambient-stable
Conditions	As per product Certificate of Analysis (CoA) and storage specifications from multiple independent vendors

Why This Matters

Procurement planning must account for cold-chain shipping and laboratory cold storage capacity for Clindamycin Pyrophosphate reference standards, unlike room-temperature-stable clindamycin phosphate API; failure to maintain cold storage will compromise standard integrity and invalidate quantitative impurity determinations.

• [1] SynZeal. Clindamycin Pyrophosphate – Product Detail. Shipping Temperature: Ambient. View Source

Clindamycin Pyrophosphate: Key Application Scenarios

HPLC Method Development: pH-Dependent Impurity Profiling

Given the documented pH-dependent peak suppression of Clindamycin Pyrophosphate at pH 6.0 [1], analytical laboratories developing stability-indicating HPLC methods for clindamycin phosphate must use authentic Impurity K reference standard to verify system suitability across the intended mobile phase pH range. Method validation per ICH Q2(R1) should include a robustness assessment specifically targeting mobile phase pH to confirm that Impurity K is reliably detected and resolved from clindamycin 2-phosphate and other EP-specified impurities at the selected operating pH.

QC Release Testing and Stability Studies for EP Compliance

For generic drug manufacturers filing ANDAs that reference EP monograph specifications, Clindamycin Pyrophosphate (Impurity K) must be included as a specified impurity in the release and stability testing panel. As EP10.0 is the only major pharmacopoeia that specifies this impurity with defined limits [2], laboratories serving multi-compendial markets should procure the EP-grade reference standard to ensure that impurity K levels are quantified and reported below ICH Q3B identification and qualification thresholds in clindamycin phosphate injection, topical solution, and vaginal cream formulations.

Forced Degradation Studies: Pyrophosphate Dimer Formation

Clindamycin Pyrophosphate's dimeric structure (MW ~991.9) and hydrolytic lability make it a relevant marker for forced degradation studies under thermal and acidic stress conditions. Its formation via intermolecular pyrophosphate condensation between two clindamycin phosphate molecules is a degradation pathway distinct from simple ester hydrolysis (which generates free clindamycin). Authentic Impurity K reference standard enables accurate peak identification in stressed-sample chromatograms, distinguishing this degradation route from co-eluting impurities such as clindamycin-2,4-diphosphate.

LC-MS/MS Method for Multi-Impurity Screening

Although the HPLC/ESI-MS/MS method published by Wang et al. (2009) identified clindamycin phosphate and related impurities without requiring individual control compounds [3], the unique dimeric mass of Clindamycin Pyrophosphate (m/z ~991.9 for [M+H]+) enables its differentiation from all monomeric impurities (m/z ~505). However, quantitative validation for regulatory reporting necessitates a certified Impurity K reference standard to establish relative response factors, as ionization efficiency in electrospray MS differs substantially between the dimeric pyrophosphate and monomeric phosphate esters.

Application

Selection Property

Validation Focus

HPLC method development for impurity profiling

pH-dependent retention behavior

System suitability verification across mobile phase pH range

QC release and stability testing for EP compliance

EP-specified impurity with defined limits

Quantification below ICH Q3B thresholds in finished dosage forms

Forced degradation studies of dimer formation

Dimeric marker for pyrophosphate degradation pathway

Peak identification in stressed-sample chromatograms

LC-MS/MS multi-impurity screening

Unique dimeric mass for MS differentiation

Relative response factor establishment for quantification

• [1] CN114224904B – Clindamycin phosphate and quality control method. China Patent. Example 1: pH-dependent detection of Impurity K. View Source
• [2] CN114224904B – Clindamycin phosphate and quality control method. China Patent. Table 2 and paragraph [0063]: pharmacopoeial comparison of impurity controls. View Source
• [3] Wang SM, Bu SS, Liu HM, Li HY, Liu W, Wang YD. Separation and characterization of clindamycin phosphate and related impurities in injection by liquid chromatography/electrospray ionization mass spectrometry. Rapid Commun Mass Spectrom. 2009;23:899-906. doi:10.1002/rcm.3935. View Source